Cas no 2138013-67-7 (5-bromo-7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridine
• CAS No: 2138013-67-7
• MF: C₁₃H₁₈BrN₃
• MW: 296.206121921539
• CID: 6388791
• PubChem ID: 165483017
• Update Time: 2025-05-22

5-bromo-7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridine
• 2138013-67-7
• EN300-1104702
• 5-bromo-7-methyl-2,6-bis(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C13H18BrN3/c1-7(2)11-9(5)6-10-15-13(8(3)4)16-17(10)12(11)14/h6-8H,1-5H3
• InChI Key： HKJUAYRLWJDOMR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=CC2=NC(C(C)C)=NN12)C(C)C

Computed Properties

• Exact Mass: 295.06841g/mol
• Monoisotopic Mass: 295.06841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridine

Comprehensive Overview of 5-Bromo-7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridine (CAS No. 2138013-67-7)

The compound 5-bromo-7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridine (CAS No. 2138013-67-7) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the triazolopyridine core and bromo-methyl substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule inhibitors targeting enzymes and receptors.

In recent years, the triazolopyridine scaffold has emerged as a hotspot in medicinal chemistry due to its versatility in binding to biological targets. The presence of a bromo group at the 5-position and isopropyl groups at the 2- and 6-positions enhances the compound's lipophilicity, which is critical for improving membrane permeability in drug candidates. This aligns with the growing focus on bioavailability optimization in pharmaceutical development, a topic frequently searched by professionals in the field.

The synthesis of CAS No. 2138013-67-7 typically involves multi-step organic reactions, including cyclization and halogenation processes. Its molecular weight and logP value are often discussed in forums and research papers, as these parameters are essential for predicting ADME (Absorption, Distribution, Metabolism, and Excretion) properties. With the increasing use of AI-driven drug design, such physicochemical properties are now being computationally modeled to accelerate lead compound identification.

Another area of interest is the compound's potential role in agrochemical formulations. The triazolopyridine derivatives have shown promise as precursors for herbicides and fungicides, addressing the global demand for sustainable crop protection solutions. This resonates with current trends in green chemistry and precision agriculture, which are highly searched topics in scientific and industrial communities.

From a commercial perspective, 5-bromo-7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridine is often listed in catalogs of fine chemical suppliers under its CAS number 2138013-67-7. Its pricing and availability are influenced by factors such as scale-up challenges and regulatory compliance, which are common concerns for buyers. Analytical data, including HPLC purity and NMR spectra, are critical for quality assurance and are frequently requested by procurement specialists.

In conclusion, CAS No. 2138013-67-7 represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its structural complexity and functional group diversity make it a subject of ongoing research, particularly in the context of targeted therapy development and material science innovations. As the scientific community continues to explore its applications, this compound is likely to remain a key player in advanced chemical research.